Cas no 89536-73-2 (Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester)
89536-73-2 structure
Product Name:Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester
CAS No:89536-73-2
MF:C22H16N2O10
MW:468.369846343994
CID:597509
PubChem ID:10671961
Update Time:2025-04-19
Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester Chemical and Physical Properties
Names and Identifiers
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- Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester
- (4-nitrophenyl) 2-[2-[2-(4-nitrophenoxy)-2-oxoethoxy]phenoxy]acetate
- 89536-73-2
- DTXSID90443280
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- Inchi: 1S/C22H16N2O10/c25-21(33-17-9-5-15(6-10-17)23(27)28)13-31-19-3-1-2-4-20(19)32-14-22(26)34-18-11-7-16(8-12-18)24(29)30/h1-12H,13-14H2
- InChI Key: PWAQDTFEFMVHCS-UHFFFAOYSA-N
- SMILES: O(CC(=O)OC1C=CC(=CC=1)[N+](=O)[O-])C1=CC=CC=C1OCC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 468.08049471g/mol
- Monoisotopic Mass: 468.08049471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 646
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 163Ų
Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
89536-73-2 (Acetic acid, 2,2'-[1,2-phenylenebis(oxy)]bis-, bis(4-nitrophenyl) ester) Related Products
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